Cas no 1005592-50-6 (4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione)

4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione structure
1005592-50-6 structure
Product Name:4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
CAS No:1005592-50-6
MF:C8H7F3N2O2
MW:220.148592233658
MDL:MFCD04967125
CID:3058830
PubChem ID:17024874
Update Time:2025-04-21

4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 4,4,4-Trifluoro-1-(1-methyl-1H-pyrazol-4-yl)-butane-1,3-dione
    • AKOS B007356
    • ART-CHEM-BB B007356
    • 4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
    • 4,4,4-TRIFLUORO-1-(1-METHYL-1H-PYRAZOL-4-YL)-1,3-BUTANEDIONE
    • AKOS000308262
    • STK313377
    • EN300-228440
    • 4,4,4-trifluoro-1-(1-methylpyrazol-4-yl)butane-1,3-dione
    • BBL039364
    • CS-0300676
    • 1005592-50-6
    • RIHPNZIIOUVBPU-UHFFFAOYSA-N
    • SCHEMBL15846995
    • MDL: MFCD04967125
    • Inchi: 1S/C8H7F3N2O2/c1-13-4-5(3-12-13)6(14)2-7(15)8(9,10)11/h3-4H,2H2,1H3
    • InChI Key: RIHPNZIIOUVBPU-UHFFFAOYSA-N
    • SMILES: FC(C(CC(C1C=NN(C)C=1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 220.04596196Da
  • Monoisotopic Mass: 220.04596196Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52Ų

4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione Security Information

  • Storage Condition:(BD494833)

4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
026131-250mg
4,4,4-Trifluoro-1-(1-methyl-1H-pyrazol-4-yl)-butane-1,3-dione
1005592-50-6
250mg
£152.00 2022-03-01
Fluorochem
026131-1g
4,4,4-Trifluoro-1-(1-methyl-1H-pyrazol-4-yl)-butane-1,3-dione
1005592-50-6
1g
£363.00 2022-03-01
Fluorochem
026131-2g
4,4,4-Trifluoro-1-(1-methyl-1H-pyrazol-4-yl)-butane-1,3-dione
1005592-50-6
2g
£638.00 2022-03-01
Fluorochem
026131-5g
4,4,4-Trifluoro-1-(1-methyl-1H-pyrazol-4-yl)-butane-1,3-dione
1005592-50-6
5g
£963.00 2022-03-01
Enamine
EN300-228440-0.05g
4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
1005592-50-6 95%
0.05g
$112.0 2024-06-20
Enamine
EN300-228440-0.1g
4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
1005592-50-6 95%
0.1g
$167.0 2024-06-20
Enamine
EN300-228440-0.25g
4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
1005592-50-6 95%
0.25g
$238.0 2024-06-20
Enamine
EN300-228440-0.5g
4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
1005592-50-6 95%
0.5g
$376.0 2024-06-20
Enamine
EN300-228440-1.0g
4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
1005592-50-6 95%
1.0g
$482.0 2024-06-20
Enamine
EN300-228440-2.5g
4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
1005592-50-6 95%
2.5g
$781.0 2024-06-20
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